![molecular formula C22H12O6 B2623858 4-(benzofuran-2-yl)-2-oxo-2H-chromen-6-yl furan-2-carboxylate CAS No. 898430-09-6](/img/structure/B2623858.png)
4-(benzofuran-2-yl)-2-oxo-2H-chromen-6-yl furan-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(benzofuran-2-yl)-2-oxo-2H-chromen-6-yl furan-2-carboxylate, also known as BFCC, is a chemical compound that has gained attention for its potential applications in scientific research. This compound is a derivative of coumarin, a natural substance found in many plants, and has been synthesized through various methods. BFCC has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.
Scientific Research Applications
- Notably, three compounds (III, IV, and VI) demonstrated antimicrobial activity against Gram-positive bacteria, with MIC values ranging from 50 to 200 μg/mL. Compounds VI and III also exhibited antifungal activity against Candida strains (MIC ≤ 100 μg/mL) .
- Benzofurans are versatile heterocyclic compounds. An efficient Lewis acid-catalyzed [4+1] cycloaddition of in situ generated o-quinone methides and isocyanides yields 3-aryl-2-aminobenzofurans in high yields under mild conditions at ambient temperature .
- These compounds were evaluated for their ability to reverse multidrug resistance in human MDR1-gene transfected mouse lymphoma cells in vitro .
- Examples include antiarrhythmic, spasmolytic, antiviral, anticancer, antifungal, and anti-inflammatory activities .
- Although other benzofuran-based drugs (benzbromarone and benziodarone) were withdrawn due to side effects, amiodarone remains in use .
Antimicrobial Activity
Lewis Acid-Catalyzed Cycloaddition
Antiproliferative Effects
Biological Properties
Clinical Agents
Vasodilator Properties
properties
IUPAC Name |
[4-(1-benzofuran-2-yl)-2-oxochromen-6-yl] furan-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H12O6/c23-21-12-16(20-10-13-4-1-2-5-17(13)27-20)15-11-14(7-8-18(15)28-21)26-22(24)19-6-3-9-25-19/h1-12H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPSRNFNKMNQWTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)C3=CC(=O)OC4=C3C=C(C=C4)OC(=O)C5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H12O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(benzofuran-2-yl)-2-oxo-2H-chromen-6-yl furan-2-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.